Cas no 88640-68-0 (Phenol, 3-hexyl-5-methoxy-)

• Product Name: Phenol, 3-hexyl-5-methoxy-
• CAS No: 88640-68-0
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 625852
• PubChem ID: 71319233
• Update Time: 2025-04-19

Phenol, 3-hexyl-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-hexyl-5-methoxy-
• 3-hexyl-5-methoxyphenol
• 3-methoxy-5-hexylphenol
• CHEBI:203381
• DTXSID60749266
• 88640-68-0
• SCHEMBL17509777

• Inchi： 1S/C13H20O2/c1-3-4-5-6-7-11-8-12(14)10-13(9-11)15-2/h8-10,14H,3-7H2,1-2H3
• InChI Key： AQGNMKRJQKGKIK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(=C1)CCCCCC)O

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols